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Get Quote

For researchers and professionals in drug development, the selection of a specific kinase

inhibitor is a critical decision. This guide provides an objective comparison of two prominent

ATR (Ataxia Telangiectasia and Rad3-related) inhibitors: ETP-46464 and VE-821. ATR is a

crucial regulator of the DNA damage response (DDR), making it a significant target in oncology.

This comparison is based on publicly available experimental data.

Performance and Specificity
Both ETP-46464 and VE-821 are potent inhibitors of ATR kinase. However, their selectivity

profiles against other kinases, particularly those in the PI3K-like kinase (PIKK) family, show

notable differences.

ETP-46464 demonstrates potent inhibition of ATR with an IC50 of 25 nM.[1][2][3] It also exhibits

inhibitory activity against other kinases, including mTOR (IC50 = 0.6 nM), DNA-PK (IC50 = 36

nM), PI3Kα (IC50 = 170 nM), and ATM (IC50 = 545 nM).[1][2][4][5] This broader spectrum of

activity suggests that ETP-46464 may have effects on multiple signaling pathways involved in

cell growth and DNA repair.[5]

VE-821 is a highly selective and potent ATP-competitive inhibitor of ATR with a Ki of 13 nM and

an IC50 of 26 nM in cell-free assays.[6][7][8] Its selectivity for ATR is a key feature, with
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significantly lower activity against other PIKK family members such as ATM (Ki = 16 µM), DNA-

PK (Ki = 2.2 µM), and mTOR (Ki > 1 µM).[6][7] This high selectivity makes VE-821 a valuable

tool for specifically investigating the role of ATR in cellular processes.

The following tables summarize the quantitative data for each inhibitor.

Table 1: Inhibitory Activity of ETP-46464 against various kinases.

Target IC50 (nM)

mTOR 0.6[1][2][4]

ATR 14, 25[1][2][3][4]

DNA-PK 36[1][2][4]

PI3Kα 170[1][2][4]

ATM 545[1][2][4]

Table 2: Inhibitory Activity of VE-821 against various kinases.

Target Ki (nM) IC50 (nM)

ATR 13[6][7] 26[6][7][8]

ATM 16,000[6][7] >8,000[7]

DNA-PK 2,200[6][7] 4,400[7]

mTOR >1,000[6][7] -

PI3Kγ 3,900[6][7] -

ATR Signaling Pathway and Mechanism of Action
ATR is a key sensor of single-stranded DNA (ssDNA), which is a common intermediate during

DNA replication stress and certain types of DNA damage.[9][10] Upon activation, ATR

phosphorylates a number of downstream targets, most notably Chk1, to initiate cell cycle

arrest, promote DNA repair, and stabilize replication forks.[9][10][11] Inhibition of ATR disrupts
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this signaling cascade, leading to the accumulation of DNA damage and ultimately cell death,

particularly in cancer cells that often have a high degree of replication stress and may be

deficient in other DNA damage response pathways.[12][13]
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Caption: The ATR signaling pathway is activated by ssDNA and leads to cell cycle arrest and

DNA repair.

Experimental Protocols
The following are generalized methodologies for key experiments cited in the evaluation of ATR

inhibitors.

In Vitro Kinase Assay
This assay is used to determine the direct inhibitory effect of a compound on the kinase activity

of ATR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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